ethyl 2-(2-((4-(4-bromophenyl)-5-((4-nitrobenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[[4-(4-bromophenyl)-5-[[(4-nitrobenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C28H25BrN6O6S2/c1-2-41-27(38)24-20-4-3-5-21(20)43-26(24)31-23(36)15-42-28-33-32-22(34(28)18-12-8-17(29)9-13-18)14-30-25(37)16-6-10-19(11-7-16)35(39)40/h6-13H,2-5,14-15H2,1H3,(H,30,37)(H,31,36)
• InChI Key: QUBYGTAIKIVIKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CSC3=NN=C(N3C4=CC=C(C=C4)Br)CNC(=O)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C28H25BrN6O6S2
• Molecular Weight: 685.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethyl ester, a 1,2,4-triazole, a thiophene, and a nitrobenzamide. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the 1,2,4-triazole could be formed through a cyclization reaction. The bromophenyl and nitrobenzamide groups could be introduced through electrophilic aromatic substitution.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-triazole and thiophene rings, for example, would contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the electron-withdrawing nitro group and the electron-donating bromophenyl group. The ester group could undergo hydrolysis, and the bromine atom could potentially be replaced in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the polar nitro, amide, and ester groups could influence its solubility.

Future Directions

Further studies could focus on synthesizing this compound and studying its properties in more detail. Its potential biological activities could also be explored, given the presence of functional groups often found in bioactive compounds.